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Compound of Interest

Compound Name: 4-Iodoaniline

Cat. No.: B139537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodoaniline, a critical chemical

intermediate in various fields, particularly in pharmaceutical development. This document

details its chemical structure, physicochemical properties, synthesis protocols, key reactions,

and safety information, presented for practical application in a research and development

setting.

Chemical Identity and Structure
4-Iodoaniline, also known as p-iodoaniline or 1-amino-4-iodobenzene, is an aromatic organic

compound. It consists of a benzene ring substituted with an amino group (-NH₂) and an iodine

atom (-I) at the para (1,4) positions. This unique structure, featuring both a nucleophilic amino

group and a reactive C-I bond, makes it a versatile building block in organic synthesis.[1]

The chemical structure is represented by the SMILES string Nc1ccc(I)cc1 and the InChIKey

VLVCDUSVTXIWGW-UHFFFAOYSA-N.[2][3]

Physicochemical and Spectroscopic Properties
4-Iodoaniline is typically a white to grey or brown crystalline powder.[1][4][5] It is stable under

standard storage conditions, though it is known to be light-sensitive.[4][6] Key quantitative

properties are summarized in the tables below.
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Physical and Chemical Properties
Property Value Reference(s)

CAS Number 540-37-4 [1][7][8]

Molecular Formula C₆H₆IN [1][7][8]

Molecular Weight 219.02 g/mol [1][4][8]

Appearance
White to grey-brown crystalline

powder
[1][4][5]

Melting Point 61-65 °C [4][7][9]

Boiling Point 268.7 °C at 760 mmHg [10]

Density ~1.924 g/cm³ [10]

Solubility

Slightly soluble in water; Freely

soluble in alcohol, diethyl

ether, and chloroform.

[2][4][9]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Iodoaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://prepchem.com/synthesis-of-4-iodoaniline/
https://www.guidechem.com/question/how-to-prepare-4-iodoaniline-a-id130096.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Buchwald_Hartwig_Amination_of_4_Iodo_3_5_dimethylaniline.pdf
https://prepchem.com/synthesis-of-4-iodoaniline/
https://www.guidechem.com/question/how-to-prepare-4-iodoaniline-a-id130096.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Buchwald_Hartwig_Amination_of_4_Iodo_3_5_dimethylaniline.pdf
https://prepchem.com/synthesis-of-4-iodoaniline/
https://www.sarex.com/fine/blogs/4-iodoaniline-cornerstone-innovative-solutions
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Buchwald_Hartwig_Amination_of_4_Iodo_3_5_dimethylaniline.pdf
https://prepchem.com/synthesis-of-4-iodoaniline/
https://www.sarex.com/fine/blogs/4-iodoaniline-cornerstone-innovative-solutions
https://www.sarex.com/fine/product/key-products/4-iodoaniline
https://www.sarex.com/fine/blogs/4-iodoaniline-cornerstone-innovative-solutions
https://www.guidechem.com/question/how-to-prepare-4-iodoaniline-a-id130096.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5110557.htm
https://www.researchgate.net/figure/Fig-S2-IR-spectrum-for-4-iodoaniline_fig2_272220730
https://www.researchgate.net/figure/Fig-S2-IR-spectrum-for-4-iodoaniline_fig2_272220730
https://m.chemicalbook.com/SpectrumEN_540-37-4_1hnmr.htm
https://www.sarex.com/fine/blogs/4-iodoaniline-cornerstone-innovative-solutions
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5110557.htm
https://www.benchchem.com/product/b139537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type
Key Peaks /
Chemical Shifts (δ)

Solvent /
Conditions

Reference(s)

¹H NMR

~7.39 ppm (d, 2H, Ar-

H), ~6.45 ppm (d, 2H,

Ar-H), ~3.61 ppm (s,

2H, -NH₂)

CDCl₃ [2]

¹³C NMR
δ 146.1, 137.9, 117.3,

79.4 ppm
CDCl₃ [11]

Infrared (IR)

Key bands for N-H

stretching (amine), C-

N stretching, C-I

stretching, and

aromatic C-H bending.

KBr disc / Nujol mull [10][12][13]

Mass Spectrometry

(MS)

Molecular ion peak

(M⁺) at m/z 219.

Electron Ionization

(EI)
[14][15]

Experimental Protocols
Synthesis of 4-Iodoaniline
A common and reliable method for the laboratory-scale synthesis of 4-Iodoaniline is the direct

iodination of aniline. The following protocol is adapted from established procedures.[16]

Materials:

Aniline (1.2 moles, 110 g)

Sodium Bicarbonate (1.8 moles, 150 g)

Iodine, powdered (1 mole, 254 g)

Deionized Water (1 L)

Gasoline or Petroleum Ether (for purification, ~1 L)

Ice
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Procedure:

In a 3-L beaker, combine aniline (110 g), sodium bicarbonate (150 g), and water (1 L).

Cool the mixture to 12-15 °C using an ice bath.

With efficient mechanical stirring, add powdered iodine (254 g) in 15-20 g portions over a

period of 30 minutes.

Continue stirring for an additional 20-30 minutes until the color of free iodine has mostly

disappeared.

Collect the dark crystalline product, crude p-iodoaniline, by suction filtration on a Büchner

funnel. Press the solid to remove as much water as possible.

Purification: Transfer the crude product to a 2-L flask and add 1 L of gasoline or petroleum

ether.

Heat the mixture in a water bath to 75-80 °C under a reflux condenser for approximately 15

minutes with frequent shaking.

Decant the hot supernatant into a beaker cooled in an ice-salt bath while stirring constantly.

4-Iodoaniline will crystallize as nearly colorless needles.

Filter the purified crystals and allow them to air dry. The expected yield is approximately 75-

84%.[16]

Representative Reaction: Suzuki-Miyaura Cross-
Coupling
4-Iodoaniline is an excellent substrate for palladium-catalyzed cross-coupling reactions. The

following is a general protocol for a Suzuki-Miyaura reaction.

Materials:

4-Iodoaniline (1 mmol)
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Arylboronic acid (1.2 mmol)

Palladium(II) Acetate [Pd(OAc)₂] (0.5 mol%)

Potassium Carbonate (K₂CO₃) (2 mmol)

Ethanol/Water solution or other suitable solvent system (e.g., Toluene, DMF)

Procedure:

To a round-bottomed flask, add 4-Iodoaniline (1 mmol), the desired arylboronic acid (1.2

mmol), and potassium carbonate (2 mmol).

Add the solvent (e.g., 10 mL of 95% ethanol).

Degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes.

Under an inert atmosphere, add the palladium catalyst (0.5 mol%).

Heat the reaction mixture (e.g., to 60-80 °C) and monitor its progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the mixture to room temperature and add cold water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel.

Applications in Drug Development and Organic
Synthesis
4-Iodoaniline is a cornerstone intermediate in the pharmaceutical industry.[4] Its reactivity

allows for its incorporation into complex molecular architectures, making it invaluable for the

synthesis of Active Pharmaceutical Ingredients (APIs).[4]
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Anti-Cancer Agents: It is a key building block in the synthesis of various anti-tumor agents,

including inhibitors of tubulin polymerization and tyrosine kinase inhibitors.[4]

Drug Discovery: Researchers utilize 4-iodoaniline as a starting material to generate large

libraries of compounds for high-throughput screening, accelerating the discovery of new drug

candidates.[4] The reactive iodine atom serves as a handle for diversification through cross-

coupling reactions.[4]

Imaging Agents: The presence of the heavy iodine atom makes it a useful precursor for the

development of contrast agents for medical diagnostics like X-ray imaging.[4]

Other Applications: Beyond pharmaceuticals, it is used to manufacture azo dyes,

agrochemicals, and materials for electronics, such as functionalized graphene oxide.[1][7][9]

Key Synthetic Pathways and Workflows
As a versatile intermediate, 4-Iodoaniline participates in numerous synthetic transformations.

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-

Hartwig aminations, are particularly prominent in modern synthetic chemistry.

Suzuki-Miyaura Coupling Workflow
This reaction forms a new carbon-carbon bond, which is fundamental for constructing the core

skeletons of many drug molecules.
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Reactants & Catalyst

Catalytic Cycle

Products

4-Iodoaniline
(Aryl Halide)
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Biaryl Product
(Ar-R)
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Workflow for the Suzuki-Miyaura cross-coupling reaction using 4-Iodoaniline.

Buchwald-Hartwig Amination Workflow
This reaction is one of the most powerful methods for forming carbon-nitrogen bonds, essential

for synthesizing aryl amines found in countless pharmaceuticals.
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Reactants & Catalyst
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Workflow for the Buchwald-Hartwig amination reaction using 4-Iodoaniline.

Safety and Handling
4-Iodoaniline is classified as a hazardous substance and must be handled with appropriate

safety precautions.

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6][17] It causes skin and

serious eye irritation and may cause respiratory irritation.[6] Absorption into the body can

lead to the formation of methemoglobin.[13]

Personal Protective Equipment (PPE): Always wear safety glasses with side-shields,

chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or a chemical

fume hood to avoid inhaling dust.
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Storage: Store in a cool, dry, dark place in a tightly sealed container.[4] It is light-sensitive.[6]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[6]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety

information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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